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Thermal Behavior and Degradation Profile
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Compound Focus: Lisinopril dihydrate

CAS No.: 83915-83-7

Cat. No.: S533293

Lisinopril dihydrate undergoes specific physical and chemical changes upon heating. The data below

summarizes its key thermal transitions and the main degradation impurities formed under stress.

Table 1: Thermal Transitions of Lisinopril Dihydrate

Transition Temperature Process Description

First Dehydration ~88.8 °C Dihydrate to monohydrate transition (loss of one water molecule)
[1]

Second ~110.4 °C Monohydrate to anhydrous form transition (loss of second water
Dehydration [1] molecule), accompanied by a change in crystalline structure
Fusion (Melting) ~179.4 °C Melting of the resulting crystalline structure

[1]

Table 2: Key Degradation Impurities of Lisinopril

Impurity Chemical Name Formation Condition

(S,S,S)- (2S)-2-[(3S,8aS)-3-(4-Aminobutyl)-1,4- Intramolecular dehydration of
Diketopiperazine dioxohexahydropyrrolo[1,2-a]pyrazin-2(1H)- lisinopril at high temperatures

[2] yl]-4-phenylbutanoic acid (e.g., 80°C in n-butanol with HCI)

(2]
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Impurity Chemical Name Formation Condition

(R,S,S)- (2S)-2-[(3S,8aR)-3-(4-Aminobutyl)-1,4- Epimerization of (S,S,S)-
Diketopiperazine dioxohexahydropyrrolo[1,2-a]pyrazin-2(1H)-  Diketopiperazine at high

[2] yl]-4-phenylbutanoic acid temperature (e.g., 190°C) [2]
Lysine Analogue N2-(1-Carboxy-3-phenylpropyl)lysyllysine Process-related impurity during
[2] synthesis [2]

The following diagram maps the major thermal degradation pathway:
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Key Experimental Methods for Stability Assessment

The following analytical techniques are critical for studying the thermal stability of Lisinopril dihydrate.

Table 3: Core Analytical Techniques for Thermal Stability Studies

Method

Application & Key Insights

Experimental
Notes

Thermogravimetric
Analysis (TGA)

Differential Scanning
Calorimetry (DSC)

High-Performance Liquid
Chromatography (HPLC)

Fourier-Transform
Infrared Spectroscopy
(FTIR)

Powder X-ray Diffraction
(PXRD)

Quantifies mass loss due to dehydration and
decomposition [3] [1]. Pearson correlation
coefficient can compare experimental and
simulated curves to identify incompatibilities [3].

Identifies temperatures for dehydration events
(endothermic) and melting point [3] [1].

Detects and quantifies degradation impurities and
drug content loss in stressed samples [3].

Identifies changes in functional groups and
molecular interactions, such as between Lisinopril
and mannitol [3].

Monitors crystalline structure changes during
dehydration (e.g., Form 1 to Form 2 transition) [3]
[1].

A stability-indicating
method is essential

[4].
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Formulation Considerations: Drug-Excipient
Compatibility

Excipient selection is critical. A 2025 drug-excipient compatibility study revealed significant interactions [3]:

¢ Lactose Monohydrate and Mannitol showed incompatibility with Lisinopril via TGA.

e FTIR confirmed an interaction with Mannitol, attributed to its hydroxyl groups.

e HPLC quantified a drug content loss of 6% with Lactose and 19% with Mannitol in binary
mixtures, confirming the interactions suggested by TGA.

Gaps in Current Information and Further Research

¢ The experimental protocols in the most recent 2025 study [3] are not fully detailed in the preview.
¢ Specific methodologies for stress degradation studies (as mentioned in [4]) are not available in the
search results.

To obtain the most complete experimental details, you may need to:

e Access the full text of the 2025 article [3] via the SpringerLink platform.
e Consult the International Council for Harmonisation (ICH) guidelines for stability testing, which
are the standard for such studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thermal Behavior and Degradation Profile]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b533293#lisinopril-dihydrate-

thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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